Cas no 2168679-09-0 (2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine)

• Product name: 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• CAS No: 2168679-09-0
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 6615236
• PubChem ID: 165504885

2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• EN300-1478426
• 2168679-09-0
• 2-{[(5-ethylpyridin-3-yl)sulfanyl]methyl}-1,4,5,6-tetrahydropyrimidine

• Inchi： 1S/C12H17N3S/c1-2-10-6-11(8-13-7-10)16-9-12-14-4-3-5-15-12/h6-8H,2-5,9H2,1H3,(H,14,15)
• InChI Key： RUGWMBMSKQKOCH-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(=C1)CC)CC1=NCCCN1

Computed Properties

• Exact Mass: 235.11431873g/mol
• Monoisotopic Mass: 235.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine

Comprehensive Overview of 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2168679-09-0)

2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2168679-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridinylsulfanylmethyl moiety linked to a tetrahydropyrimidine core, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine under the spotlight. Its CAS No. 2168679-09-0 is frequently searched in scientific databases, reflecting its relevance in current studies. Recent trends indicate that users often inquire about its synthesis methods, solubility, and stability under various conditions. Additionally, its potential role in addressing antibiotic resistance and chronic diseases aligns with global health priorities, further driving interest.

From a structural perspective, the compound's sulfanylmethyl bridge enhances its reactivity, enabling diverse chemical modifications. This characteristic is particularly valuable in designing small-molecule inhibitors for therapeutic applications. Computational studies suggest that the 5-ethylpyridin-3-yl group contributes to improved binding affinity with target proteins, a feature highly sought after in precision medicine. These attributes make it a promising candidate for further exploration in oncology and neurology research.

In agrochemical applications, 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine has shown potential as a precursor for eco-friendly pesticides. Its molecular framework allows for selective interactions with pest-specific enzymes, reducing environmental impact—a critical consideration in sustainable agriculture. Industry professionals frequently search for data on its degradation pathways and compatibility with other formulation components, highlighting its practical significance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Recent advancements in AI-driven molecular modeling have further accelerated its study, enabling researchers to predict its behavior in complex biological systems. These innovations address common user queries about computational predictability and experimental validation, bridging the gap between theoretical and applied chemistry.

As regulatory standards evolve, the compound's compliance with REACH and other global guidelines remains a key discussion point. Manufacturers and researchers prioritize understanding its toxicity profile and environmental persistence, ensuring safe handling and disposal. Transparent reporting of these parameters is crucial for maintaining stakeholder trust and facilitating international collaboration.

In summary, 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2168679-09-0) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous scientific scrutiny, position it as a valuable asset in addressing contemporary challenges across industries. Future research will likely focus on optimizing its synthetic routes and expanding its utility in cutting-edge technologies.